Cas no 89223-58-5 (Benzonitrile, 5-chloro-2-(trifluoromethyl)-)

Benzonitrile, 5-chloro-2-(trifluoromethyl)-, is a halogenated aromatic nitrile compound featuring both chloro and trifluoromethyl functional groups. Its molecular structure, combining electron-withdrawing substituents, makes it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the chloro substituent offers further reactivity for functionalization. This compound is characterized by high purity and consistent performance, ensuring reliability in cross-coupling reactions, nucleophilic substitutions, and other transformations. Its stability under various reaction conditions makes it suitable for applications requiring precise control in synthetic pathways.
Benzonitrile, 5-chloro-2-(trifluoromethyl)- structure
89223-58-5 structure
Product Name:Benzonitrile, 5-chloro-2-(trifluoromethyl)-
CAS No:89223-58-5
MF:C8H3ClF3N
MW:205.564331293106
MDL:MFCD06660352
CID:608013
PubChem ID:17750834
Update Time:2025-06-07

Benzonitrile, 5-chloro-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 5-chloro-2-(trifluoromethyl)-
    • 5-Chloro-2-(trifluoromethyl)benzonitrile
    • Benzonitrile,5-chloro-2-(trifluoromethyl)
    • JRD-2003
    • 3-Cyano-4-trifluoromethyl-1-chlorobenzene
    • DTXSID90590708
    • 89223-58-5
    • SCHEMBL3907077
    • AKOS015956901
    • JS-4525
    • CS-0373234
    • MFCD06660352
    • 3-cyano-4-trifluoromethylchlorobenzene
    • DB-325295
    • 5-chloro-2-(trifluoromethyl)benzonitrile;4-chloro-2-cyanobenzotrifluoride;
    • MDL： MFCD06660352
    • Inchi： 1S/C8H3ClF3N/c9-6-1-2-7(8(10,11)12)5(3-6)4-13/h1-3H
    • InChI Key： YURDICUHGJLUCC-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(C(F)(F)F)=C(C#N)C=1

Computed Properties

  • Exact Mass: 204.99100
  • Monoisotopic Mass: 204.9906113g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • Density: 1.43±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 224.0±35.0 ºC (760 Torr),
  • Flash Point: 89.3±25.9 ºC,
  • Solubility: Almost insoluble (0.07 g/l) (25 º C),
  • PSA: 23.79000
  • LogP: 3.23048

Benzonitrile, 5-chloro-2-(trifluoromethyl)- Security Information

  • HazardClass：6.1

Benzonitrile, 5-chloro-2-(trifluoromethyl)- Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Benzonitrile, 5-chloro-2-(trifluoromethyl)- Pricemore >>

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Apollo Scientific
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 89223-58-5 97%
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 £40.00 2025-02-21
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abcr
AB212170-1 g
5-Chloro-2-(trifluoromethyl)benzonitrile; .
 89223-58-5
1 g
 €58.90 2023-07-20
abcr
AB212170-5 g
5-Chloro-2-(trifluoromethyl)benzonitrile; .
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A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
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 89223-58-5 97%
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H26593-250mg
5-Chloro-2-(trifluoromethyl)benzonitrile, 97%
 89223-58-5 97%
250mg
 ￥889.00 2023-01-30
abcr
AB212170-10 g
5-Chloro-2-(trifluoromethyl)benzonitrile; .
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 €298.50 2023-07-20
abcr
AB212170-1g
5-Chloro-2-(trifluoromethyl)benzonitrile; .
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abcr
AB212170-5g
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